Cas no 2057437-56-4 (4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl)
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl
- 4,4-di4H-1,2,4-triazol-4-yl-1,1-biphenyl
- YSWG581
- 4-[4'-(4H-1,2,4-triazol-4-yl)-[1,1'-biphenyl]-4-yl]-4H-1,2,4-triazole
- 4-[4-[4-(1,2,4-triazol-4-yl)phenyl]phenyl]-1,2,4-triazole
- CS-0110736
- 4,4-di(4H-1,2,4-triazol-4-yl)-1,1-biphenyl
- 2057437-56-4
- G66030
-
- Inchi: 1S/C16H12N6/c1-5-15(21-9-17-18-10-21)6-2-13(1)14-3-7-16(8-4-14)22-11-19-20-12-22/h1-12H
- InChI Key: BBMVATNCFFPTEB-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1)C1C=CC(=CC=1)C1C=CC(=CC=1)N1C=NN=C1
Computed Properties
- Exact Mass: 288.112344g/mol
- Monoisotopic Mass: 288.112344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.4
- Molecular Weight: 288.31g/mol
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3806156-1g |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 97% | 1g |
¥1100 | 2023-11-08 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3806156-5g |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 97% | 5g |
¥3000 | 2023-11-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181376-1g |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 98% | 1g |
¥2427.00 | 2023-11-21 | |
| 1PlusChem | 1P01LQPH-100mg |
4,4-di(4H-1,2,4-triazol-4-yl)-1,1-biphenyl |
2057437-56-4 | 97% | 100mg |
$41.00 | 2023-12-19 | |
| 1PlusChem | 1P01LQPH-250mg |
4,4-di(4H-1,2,4-triazol-4-yl)-1,1-biphenyl |
2057437-56-4 | 97% | 250mg |
$69.00 | 2023-12-19 | |
| Ambeed | A1351738-100mg |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 97% | 100mg |
$50.0 | 2025-03-01 | |
| Ambeed | A1351738-250mg |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 97% | 250mg |
$84.0 | 2025-03-01 | |
| Ambeed | A1351738-1g |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl |
2057437-56-4 | 97% | 1g |
$220.0 | 2025-03-01 |
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl
Introduction to 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl (CAS No. 2057437-56-4)
4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl, identified by its CAS number 2057437-56-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphosphine derivative features a unique structural motif composed of biphenyl core linked by two 4H-1,2,4-triazole units. The compound's distinct architecture and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.
The biphenyl backbone provides excellent electronic and steric properties, making it an ideal scaffold for designing molecules with specific interactions. The introduction of 4H-1,2,4-triazole units at the para positions enhances the compound's reactivity and binding affinity. This modification has been extensively studied for its potential in modulating biological pathways and improving drug-like properties such as solubility and metabolic stability.
Recent advancements in computational chemistry have highlighted the role of 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl in designing small-molecule inhibitors targeting protein-protein interactions. The triazole moieties act as hydrogen bond donors and acceptors, facilitating precise docking onto biological targets. This has led to the discovery of several lead compounds with therapeutic potential in oncology and inflammatory diseases.
In the realm of materials science, this compound has been explored for its applications in organic electronics. The extended π-conjugation system of the biphenyl core enhances charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported notable improvements in device performance when incorporating derivatives of 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl into their formulations.
The synthesis of CAS No. 2057437-56-4 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the biphenyl-triazole framework efficiently. These techniques not only streamline the synthetic process but also allow for structural diversification to fine-tune biological activity.
One of the most compelling aspects of 4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl is its versatility in medicinal chemistry applications. The compound serves as a versatile building block for generating libraries of derivatives with tailored pharmacological profiles. High-throughput screening (HTS) campaigns have identified several analogs with enhanced binding affinity to therapeutic targets. These findings underscore the importance of this scaffold in drug discovery efforts.
The triazole-based compounds derived from CAS No. 2057437-56-4 have shown promising results in preclinical studies. Their ability to modulate enzyme activity and receptor binding has been linked to therapeutic benefits in various disease models. For instance, derivatives exhibiting inhibitory effects on kinases and proteases have demonstrated efficacy in cancer models by disrupting critical signaling pathways.
Furthermore, the environmental stability of biphenyl derivatives makes them attractive for industrial applications. The compound's resistance to degradation under physiological conditions ensures prolonged activity in biological systems. This property is particularly valuable for drug formulations designed for sustained release or targeted delivery.
The role of computational modeling in optimizing 4H-1,2,4-triazole containing molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational behavior and interaction mechanisms of these compounds with biological targets. Such studies guide rational design approaches to enhance potency and selectivity.
In conclusion,CAS No 2057437 56 44, or di-(triazolyl)biphenyl, represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features offer unparalleled opportunities for innovation across multiple disciplines. As research continues to uncover new applications,this compound is poised to play a pivotal role in shaping future developments。
2057437-56-4 (4,4'-Di(4H-1,2,4-triazol-4-yl)-1,1'-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)